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Compound of Interest

Compound Name: Furyltrimethylenglykol

Cat. No.: B15355636

Disclaimer: A specific Safety Data Sheet (SDS) for "Furyltrimethylenglykol” could not be
located. The following guidance is based on general safety protocols for handling hazardous
chemicals and data from SDSs of structurally related compounds. It is imperative to obtain the
specific SDS from your supplier for detailed and accurate safety information before handling
this substance.

This document provides essential safety and logistical information for researchers, scientists,
and drug development professionals engaged in the handling of Furyltrimethylenglykol. The
following procedural guidance is intended to minimize risks and ensure safe operational and
disposal practices.

Hazard Summary

Based on analogous compounds, Furyltrimethylenglykol may be toxic if swallowed or
inhaled.[1] It is also presumed to be a combustible liquid that may cause skin and eye irritation.

[1]

Personal Protective Equipment (PPE)

The following table summarizes the recommended personal protective equipment for handling
Furyltrimethylenglykol.
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Protection Type Equipment Specification Purpose

Safety glasses with side-
) shields or chemical safety Protects against splashes and
Eye and Face Protection ] ] )
goggles. A face shield may be airborne particles.

required for splash hazards.[1]

Chemical-resistant gloves

(e.g., nitrile, neoprene). A ] )
) ) o Prevents skin contact with the
Skin Protection flame-retardant antistatic )
) ) chemical.
protective clothing or a lab

coat should be worn.

Use in a well-ventilated area or

under a chemical fume hood. If

ventilation is inadequate, a ] ]

) ) ] Prevents inhalation of harmful
Respiratory Protection NIOSH-approved respirator
_ _ _ vapors or aerosols.
with an appropriate cartridge
for organic vapors should be

used.

Operational Plan: Step-by-Step Handling Procedure

1. Preparation:

o Ensure a calibrated and certified chemical fume hood is available and functioning correctly.
o Assemble all necessary PPE as outlined in the table above.

e Have an emergency eyewash station and safety shower readily accessible.

e Prepare a designated and clearly labeled waste container for Furyltrimethylenglykol waste.

[2]
2. Handling:

« All handling of Furyltrimethylenglykol must be conducted within a chemical fume hood.

» Avoid direct contact with the substance. Use appropriate tools for transfers.
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Keep the container tightly closed when not in use to prevent the release of vapors.[1]
Do not eat, drink, or smoke in the handling area.[1]

Wash hands thoroughly with soap and water after handling.[1]

. In Case of a Spill:

Evacuate the immediate area.

If safe to do so, contain the spill using appropriate absorbent materials.

Ventilate the area.

Wear appropriate PPE, including respiratory protection, during cleanup.

Collect the absorbed material into a sealed, labeled container for hazardous waste disposal.

Disposal Plan

All waste containing Furyltrimethylenglykol must be disposed of as hazardous waste.
Collect liquid waste in a dedicated, sealed, and properly labeled container.[2]

Solid waste contaminated with Furyltrimethylenglykol (e.g., gloves, absorbent materials)
should also be collected in a labeled hazardous waste container.

Follow all local, state, and federal regulations for hazardous waste disposal. Contact your
institution's Environmental Health and Safety (EHS) department for specific disposal
procedures.[2]

Do not dispose of Furyltrimethylenglykol down the drain or in the regular trash.

Emergency First Aid Procedures

If Inhaled: Move the person to fresh air. If breathing is difficult, give oxygen. Seek immediate
medical attention.
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 In Case of Skin Contact: Immediately remove contaminated clothing. Rinse the affected area
with plenty of water for at least 15 minutes. Seek medical attention.

e In Case of Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes,
occasionally lifting the upper and lower eyelids. Remove contact lenses if present and easy
to do. Continue rinsing. Seek immediate medical attention.

« |If Swallowed: Do NOT induce vomiting. Rinse mouth with water. Never give anything by
mouth to an unconscious person. Seek immediate medical attention.

Visual Workflow for Safe Handling of
Furyltrimethylenglykol

The following diagram illustrates the logical workflow for the safe handling of
Furyltrimethylenglykol, from preparation to disposal.

Click to download full resolution via product page

Caption: Workflow for safe handling of Furyltrimethylenglykol.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hasth

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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